4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid

• IUPAC Name: 4-[[[2-(2,6-dimethylphenoxy)acetyl]amino]methyl]benzoic acid
• InChI: InChI=1S/C18H19NO4/c1-12-4-3-5-13(2)17(12)23-11-16(20)19-10-14-6-8-15(9-7-14)18(21)22/h3-9H,10-11H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key: CXPXGXKVZJDJTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)NCC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid, also known as DMPA, is a chemical compound that has been widely used in scientific research. It is a derivative of benzoic acid, which is a common organic acid found in many plants and animals. DMPA has been synthesized using various methods, and its mechanism of action has been extensively studied.

Mechanism of Action

4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid acts as a prodrug, which means that it is converted into an active form in the body. The active form of 4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid is 2,6-dimethylphenoxyacetic acid (4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acidA), which has been shown to inhibit the activity of carboxylesterases. Carboxylesterases are enzymes that play a role in the metabolism of drugs and other xenobiotics. Inhibition of carboxylesterases by 4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acidA can lead to increased levels of drugs and other xenobiotics in the body.
Biochemical and Physiological Effects
4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of carboxylesterases in vitro and in vivo. In addition, 4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid has been shown to activate PPARs, which regulate lipid metabolism and inflammation. 4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid has also been shown to increase the expression of genes involved in fatty acid oxidation and decrease the expression of genes involved in lipogenesis.

Advantages and Limitations for Lab Experiments

4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also a substrate for enzymes such as carboxylesterases, which makes it a useful tool for studying enzyme kinetics. However, 4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid has some limitations. It is a prodrug that requires activation by carboxylesterases, which can vary in different tissues and species. In addition, 4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid can inhibit the activity of carboxylesterases, which can lead to increased levels of drugs and other xenobiotics in the body.

Future Directions

There are several future directions for the study of 4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid. One direction is the development of new methods for synthesizing 4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid and its derivatives. Another direction is the study of the structure-activity relationship of 4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid and its derivatives, which can lead to the development of more potent and selective compounds. In addition, the study of the role of 4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid in lipid metabolism and inflammation can lead to the development of new therapies for metabolic disorders and inflammatory diseases.

Synthesis Methods

4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid can be synthesized using various methods, including the reaction of 2,6-dimethylphenol with ethyl chloroformate, followed by reaction with glycine methyl ester. The resulting compound is then reacted with 4-aminobenzoic acid, and the final product is obtained after purification. Other methods include the reaction of 2,6-dimethylphenol with benzyl chloroformate, followed by reaction with glycine, and then reaction with 4-aminobenzoic acid.

Scientific Research Applications

4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid has been widely used in scientific research as a tool to study the function of various proteins and enzymes. It has been used as a substrate for enzymes such as carboxylesterases, which hydrolyze the ester bond in 4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid. 4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid has also been used as a ligand for nuclear receptors such as PPARs, which regulate lipid metabolism and inflammation. In addition, 4-({[(2,6-dimethylphenoxy)acetyl]amino}methyl)benzoic acid has been used as a fluorescent probe to study the binding of drugs to proteins.